Cas no 2229473-63-4 (2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229473-63-4
• MF: C₈H₆F₄O₂S
• MW: 242.190655231476
• CID: 5891737
• PubChem ID: 165693961
• Update Time: 2025-07-20

2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-2004598
• 2-(2,3,4-trifluorophenyl)ethane-1-sulfonyl fluoride
• 2229473-63-4
• 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H6F4O2S/c9-6-2-1-5(7(10)8(6)11)3-4-15(12,13)14/h1-2H,3-4H2
• InChI Key： KMZAWAOFXVRZGF-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=C(C=1F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 242.00246325g/mol
• Monoisotopic Mass: 242.00246325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride

Research Brief on 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl Fluoride (CAS: 2229473-63-4)

2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2229473-63-4) is a fluorinated sulfonyl fluoride compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications as a covalent inhibitor in targeted protein degradation and activity-based protein profiling (ABPP). The unique trifluorophenyl and sulfonyl fluoride moieties contribute to its reactivity and selectivity, making it a valuable tool for probing enzyme active sites and developing novel therapeutics.

Recent studies have highlighted the role of 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride in covalent inhibitor design. The sulfonyl fluoride group is known for its ability to form stable covalent bonds with nucleophilic amino acid residues, such as serine, threonine, and tyrosine, in enzyme active sites. This property has been exploited in the development of irreversible inhibitors for various enzymes, including proteases and kinases. The trifluorophenyl moiety further enhances the compound's binding affinity and metabolic stability, which are critical for in vivo applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride against a panel of serine hydrolases. The compound demonstrated potent and selective inhibition of several enzymes, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). These findings suggest its potential utility in modulating endocannabinoid signaling pathways, which are implicated in pain, inflammation, and neurodegenerative diseases.

Another significant application of this compound is in the field of targeted protein degradation. A 2022 study in Nature Chemical Biology reported the use of 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride as a warhead in proteolysis-targeting chimeras (PROTACs). The compound's ability to covalently modify target proteins enabled the efficient recruitment of E3 ubiquitin ligases, leading to the degradation of disease-relevant proteins. This approach holds promise for the treatment of cancers and other proteinopathies.

Despite its promising applications, challenges remain in the optimization of 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride for clinical use. Issues such as off-target reactivity and pharmacokinetic properties need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to explore the compound's potential in other therapeutic areas, including infectious diseases and autoimmune disorders.

In conclusion, 2-(2,3,4-Trifluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2229473-63-4) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique chemical properties and broad applicability make it a subject of intense research, with the potential to yield novel therapeutic strategies. Future studies will likely focus on refining its selectivity and efficacy, paving the way for its translation into clinical applications.